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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzenediazonium

An In-depth Technical Guide to 2-Methyl-4-
hitrobenzenediazonium

This technical guide provides a comprehensive overview of the molecular structure, molecular
weight, and synthesis of 2-Methyl-4-nitrobenzenediazonium. This information is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Compound Properties

2-Methyl-4-nitrobenzenediazonium is an aromatic diazonium cation. Diazonium salts are a
class of organic compounds that are widely utilized as intermediates in the synthesis of a
diverse range of organic molecules, particularly in the dye industry and in various coupling
reactions. The presence of the nitro group and the methyl group on the benzene ring influences
the reactivity and stability of the diazonium group.

Molecular Structure and Weight

The molecular structure of 2-Methyl-4-nitrobenzenediazonium consists of a benzene ring
substituted with a methyl group at position 2, a nitro group at position 4, and a diazonium group
at position 1.

Quantitative Data Summary
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Property Value Source

2-Methyl-4-nitrobenzene-1-

IUPAC Name ] ] [1]
diazonium

Molecular Formula C7HeN302+ [1]

Molecular Weight 164.14 g/mol [1]

Synthesis of 2-Methyl-4-nitrobenzenediazonium

The synthesis of 2-Methyl-4-nitrobenzenediazonium is typically achieved through the
diazotization of 2-methyl-4-nitroaniline. This reaction involves treating the precursor amine with
nitrous acid, which is usually generated in situ from sodium nitrite and a strong acid, such as
hydrochloric acid or sulfuric acid, at low temperatures.
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Caption: Synthesis of 2-Methyl-4-nitrobenzenediazonium via diazotization.
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Experimental Protocols

Synthesis of 2-Methyl-4-nitrobenzenediazonium Chloride
This protocol is adapted from established procedures for the diazotization of aromatic amines.

Materials:

2-Methyl-4-nitroaniline

Concentrated Hydrochloric Acid

Sodium Nitrite (NaNO2)

Distilled Water

e Ice

Congo Red indicator paper

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice-salt bath

Procedure:

¢ In the three-necked flask, prepare a suspension of 2-methyl-4-nitroaniline in a mixture of
concentrated hydrochloric acid and water.

o Cool the flask to a temperature between 0 °C and 5 °C using an ice-salt bath. It is crucial to
maintain this low temperature throughout the reaction to prevent the decomposition of the
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diazonium salt.

» While vigorously stirring the suspension, slowly add a pre-cooled aqueous solution of sodium
nitrite dropwise from the dropping funnel. The rate of addition should be controlled to keep
the temperature of the reaction mixture below 5 °C.

o After the complete addition of the sodium nitrite solution, continue stirring the mixture for an
additional 15-30 minutes at the same temperature to ensure the reaction goes to completion.

e The completion of the diazotization can be checked by testing a drop of the reaction mixture
with Congo Red paper; the paper should turn blue, indicating the presence of excess nitrous
acid.

e The resulting solution contains the 2-Methyl-4-nitrobenzenediazonium chloride and is
typically used immediately in subsequent reactions without isolation, as diazonium salts can
be explosive when dry.

Applications in Research and Development

2-Methyl-4-nitrobenzenediazonium salts are valuable reagents in organic synthesis. They
can undergo a variety of transformations, including:

e Sandmeyer Reaction: Replacement of the diazonium group with a halide (ClI, Br) or cyanide
(CN) using copper(l) salts.

¢ Schiemann Reaction: Replacement of the diazonium group with fluorine using fluoroboric
acid (HBFa).

e Gomberg-Bachmann Reaction: Aryl-aryl bond formation.
e Azo Coupling: Reaction with activated aromatic compounds to form azo dyes.

The specific substitution pattern of 2-Methyl-4-nitrobenzenediazonium can be exploited to
introduce a 2-methyl-4-nitrophenyl moiety into a target molecule, which is a structural motif
present in some pharmacologically active compounds and functional materials. The reactivity of
this diazonium salt makes it a versatile tool for medicinal chemists and materials scientists in
the development of new molecular entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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